Cas no 1361920-17-3 (5-(Aminomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Aminomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 1361920-17-3
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4932255
• Update Time: 2025-06-14

5-(Aminomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H9F5N2O/c1-17-6-4(2-15)3-16-7(9(12,13)14)5(6)8(10)11/h3,8H,2,15H2,1H3
• InChI Key： MQCIPZOGGPKHGZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=NC=C(CN)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-(Aminomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine

Comprehensive Overview of 5-(Aminomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1361920-17-3)

The compound 5-(Aminomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1361920-17-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and trifluoromethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

One of the key reasons for the growing interest in 5-(Aminomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine is its role in the development of novel small-molecule inhibitors. The presence of multiple fluorine atoms enhances the compound's metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Recent studies have explored its utility in targeting enzymes involved in inflammatory pathways, making it a promising candidate for treating chronic diseases.

In the agrochemical sector, 5-(Aminomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine has been investigated for its potential as a pesticide intermediate. The difluoromethyl and trifluoromethyl moieties contribute to its ability to disrupt pest metabolic pathways, offering a sustainable alternative to traditional pesticides. This aligns with the global trend toward green chemistry and environmentally friendly solutions.

The synthesis of 5-(Aminomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields. Advanced techniques such as flow chemistry and catalysis have been employed to optimize its production. These innovations address the demand for scalable and cost-effective manufacturing processes, which is a common query among researchers searching for CAS No. 1361920-17-3 synthesis methods.

Another area of interest is the compound's potential in material science. Its fluorine-rich structure makes it a candidate for developing specialty polymers with enhanced thermal and chemical resistance. This application is particularly relevant in industries such as electronics and aerospace, where high-performance materials are essential.

Safety and handling of 5-(Aminomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine are also critical topics. While it is not classified as a hazardous material, proper storage and handling protocols must be followed to ensure stability. Researchers often search for CAS No. 1361920-17-3 safety data to comply with laboratory standards and regulations.

In summary, 5-(Aminomethyl)-3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1361920-17-3) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and potential for innovation make it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.